Cas no 1315-06-6 (Tin selenide)

• Product Name: Tin selenide
• CAS No: 1315-06-6
• MF: SeSn
• MW: 197.669998168945
• MDL: MFCD00054049
• CID: 83597
• PubChem ID: 329766217
• Update Time: 2025-05-24

Tin selenide Chemical and Physical Properties

Names and Identifiers

• tin selenide
• Tin monoselenide
• Stannous selenide
• Tin(II) selenide
• SeSn
• selanylstannane
• selanylidenetin
• STANNANESELONE
• Tin(II) selenide, 99.995% trace metals basis
• Tinselenide
• SY252356
• Ruthenium (Ru) Sputtering Targets
• Q6589976
• 1315-06-6
• MFCD00054049
• BAA31506
• Tin (II) Selenide Powder
• Tin selenide

• MDL： MFCD00054049
• Inchi： 1S/Se.Sn
• InChI Key： MFIWAIVSOUGHLI-UHFFFAOYSA-N
• SMILES： [Sn]=[Se]

Computed Properties

• Exact Mass: 185.8275
• Monoisotopic Mass: 201.834368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gray orthorhombic crystals; Semiconducting property
• Density: d0 6.18
• Melting Point: 861°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water. Soluble in aqua regia, alkali sulfides, and alkali selenides.
• PSA: 0
• LogP: -0.64910
• Merck: 14,8789
• Solubility: Insoluble in water.

Tin selenide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H331-H373-H410
• Warning Statement： MissingPhrase-N15.00950417-P260-P304
  P340
  P312-P403
  P233
• Hazardous Material transportation number：UN 3288
• WGK Germany：3
• Hazard Category Code： 23/25-33-50/53
• Safety Instruction： 20/21-28-45-60-61
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Tin selenide

Introduction to Tin Selenide (CAS No. 1315-06-6)

Tin selenide, chemically represented as Tin selenide (CAS No. 1315-06-6), is a binary compound that has garnered significant attention in the field of materials science and nanotechnology due to its unique electronic and optical properties. This compound, composed of tin (Sn) and selenium (Se), exists in various crystalline forms, with the most studied being the orthorhombic structure. The interplay between tin and selenium atoms in this compound gives rise to a rich set of physical and chemical characteristics that make it suitable for a wide range of applications.

The synthesis of Tin selenide can be achieved through several methods, including chemical vapor deposition, sol-gel processes, and hydrothermal techniques. Each method yields different morphologies and properties, which can be tailored for specific applications. For instance, nanocrystalline forms of tin selenide have shown enhanced surface area and reactivity, making them ideal for catalytic applications.

In recent years, significant research has been focused on the optoelectronic properties of Tin selenide. Its direct bandgap nature allows it to absorb a broad spectrum of light, making it a promising material for photovoltaic devices. Moreover, its tunable bandgap energy by adjusting the stoichiometry or morphology opens up possibilities for designing next-generation solar cells with higher efficiency.

One of the most intriguing aspects of tin selenide is its potential in spintronics. The compound exhibits spin-dependent transport properties, which are crucial for developing spin-based electronic devices. These devices are expected to offer faster processing speeds and lower energy consumption compared to traditional silicon-based electronics. Current research is exploring ways to harness these properties for practical applications in data storage and computing.

The field of sensors has also seen considerable advancements due to the unique properties of Tin selenide. Its high sensitivity to gases and environmental changes makes it an excellent candidate for gas sensors and environmental monitoring devices. Recent studies have demonstrated its effectiveness in detecting trace amounts of harmful gases such as ammonia and hydrogen sulfide, which are critical for ensuring air quality and industrial safety.

Another area where tin selenide is making strides is in the realm of thermoelectric materials. Thermoelectric materials can convert heat into electricity and vice versa, making them valuable for waste heat recovery systems. Tin selenide's high thermoelectric figure of merit has been reported in several studies, indicating its potential as an efficient thermoelectric material. This could lead to more sustainable energy solutions by utilizing waste heat that would otherwise be lost.

The biomedical applications of tin selenide are also emerging as a promising frontier. Research has shown that tin selenide nanoparticles can be used for targeted drug delivery systems due to their ability to accumulate in specific regions within the body. Additionally, their biocompatibility makes them suitable for medical imaging applications, where they can serve as contrast agents for better visualization of internal body structures.

The development of Tin selenide-based technologies is not without challenges. One major hurdle is achieving consistent synthesis methods that yield materials with uniform properties. However, ongoing research efforts are focused on addressing these issues through advanced synthesis techniques and post-synthesis modifications.

In conclusion, tin selenide (CAS No. 1315-06-6) is a versatile material with a wide range of potential applications across various fields. Its unique electronic, optical, and thermal properties make it an attractive candidate for future technologies in energy conversion, electronics, sensing, and biomedicine. As research continues to uncover new aspects of this compound's behavior and potential uses, we can expect to see even more innovative applications emerging in the near future.